Cas no 1050611-03-4 (3-Oxetaneacetic acid, 3-carboxy-)

• Product Name: 3-Oxetaneacetic acid, 3-carboxy-
• CAS No: 1050611-03-4
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 1150229
• PubChem ID: 23174014
• Update Time: 2025-04-20

3-Oxetaneacetic acid, 3-carboxy- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetaneacetic acid, 3-carboxy-
• 1050611-03-4
• SCHEMBL1978038
• 3-Carboxy-3-oxetaneacetic acid
• DB-165744

• Inchi： 1S/C6H8O5/c7-4(8)1-6(5(9)10)2-11-3-6/h1-3H2,(H,7,8)(H,9,10)
• InChI Key： WQBDMRQPIGGBCJ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)(CC(=O)O)C1

Computed Properties

• Exact Mass: 160.03714
• Monoisotopic Mass: 160.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.83